Cas no 64977-52-2 (b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI))

• Product Name: b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI)
• CAS No: 64977-52-2
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 509447
• Update Time: 2026-04-29

b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI)
• 1,2,2,6,6-pentamethylpiperazine
• methyl 1-(5-fluoro-1H-2-oxopyrimidin-4-yl)-beta-D- glucopyranuronate

Additional information on b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI)

b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI) and CAS No. 64977-52-2: A Comprehensive Overview

b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by the CAS number 64977-52-2, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom and a pyrimidine ring in its molecular structure makes it a promising candidate for various biochemical interactions, particularly in the context of enzyme inhibition and receptor binding.

The chemical structure of b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI) consists of a glucopyranosiduronic acid backbone modified with a 5-fluoro substituent and a 1,2-dihydro-2-oxo-4-pyrimidinyl moiety. This configuration allows for multiple possible interactions with biological targets, making it a versatile compound for medicinal chemistry research. The glucopyranosiduronic acid moiety is known for its role in carbohydrate chemistry and its ability to form stable complexes with other molecules.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced bioavailability and metabolic stability. The fluorine atom in b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI) contributes to these properties by increasing the compound's lipophilicity and resistance to enzymatic degradation. This has made it an attractive scaffold for designing new drugs that require prolonged circulation times in the bloodstream.

One of the most exciting applications of this compound is in the field of antiviral research. The pyrimidine ring in its structure is known to mimic natural nucleobases found in DNA and RNA, making it a potential inhibitor of viral replication. Recent studies have shown that compounds with similar structural features can interfere with viral polymerases, thereby reducing the ability of viruses to replicate within host cells. This has opened up new avenues for developing antiviral therapies that are effective against a wide range of pathogens.

The synthesis of b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI) is a complex process that requires precise control over reaction conditions. The introduction of the fluorine atom into the glucopyranosiduronic acid backbone necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex organic molecules with greater efficiency than ever before.

Another area where this compound shows promise is in the development of anticancer agents. The unique structural features of b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI) allow it to interact with various cancer-related enzymes and receptors. For instance, it has been shown to inhibit kinases that are overexpressed in certain types of cancer cells. By targeting these kinases, the compound can disrupt signaling pathways that promote tumor growth and survival.

The pharmacokinetic properties of this compound are also worth mentioning. Due to its molecular structure, it exhibits good solubility in both water and organic solvents, which makes it suitable for formulation into various dosage forms. Additionally, its stability under different storage conditions enhances its practicality for clinical use. These properties are crucial for ensuring that the drug reaches its target site effectively and remains stable during transportation and storage.

In conclusion, b-D-Glucopyranosiduronic acid,5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl, methyl ester (9CI) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for drug development across multiple therapeutic areas. As research continues to uncover new ways to utilize this compound, its importance in modern medicine is likely to grow even further.